Cas no 241499-44-5 (tert-Butyl 4-(4-Isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate)

• Product Name: tert-Butyl 4-(4-Isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate
• CAS No: 241499-44-5
• MF: C₁₉H₃₀N₂O₂
• MW: 318.453705310822
• MDL: MFCD06659568
• CID: 1075716
• PubChem ID: 2764198
• Update Time: 2025-07-18

tert-Butyl 4-(4-Isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((4-isopropylphenyl)amino)piperidine-1-carboxylate
• tert-Butyl 4-(4-isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate
• 4-(4-Isopropyl-phenylamino)-piperidine-1-carboxylic acid tert-butyl ester
• AC1MC9FP
• CTK7G2835
• HMS2711O05
• N-(tert-butoxycarbonyl)-4-(4-isopropylanilino)piperidine
• SureCN7385548
• J-524572
• CHEMBL1347310
• CS-0362679
• tert-Butyl4-((4-isopropylphenyl)amino)piperidine-1-carboxylate
• SMR000336945
• tert-butyl 4-(4-propan-2-ylanilino)piperidine-1-carboxylate
• SCHEMBL7385548
• MFCD06659568
• 6Y-0211
• MLS000721802
• 241499-44-5
• tert-butyl 4-{[4-(propan-2-yl)phenyl]amino}piperidine-1-carboxylate
• AKOS005070850
• tert-butyl 4-[(4-isopropylphenyl)amino]piperidine-1-carboxylate
• DTXSID70377352
• tert-Butyl 4-(4-Isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate

• MDL： MFCD06659568
• Inchi： 1S/C19H30N2O2/c1-14(2)15-6-8-16(9-7-15)20-17-10-12-21(13-11-17)18(22)23-19(3,4)5/h6-9,14,17,20H,10-13H2,1-5H3
• InChI Key： ZQGATDGLYABDTH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 318.2309
• Monoisotopic Mass: 318.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Melting Point: 99-100°
• PSA: 41.57

tert-Butyl 4-(4-Isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate Security Information

• HazardClass：IRRITANT

Additional information on tert-Butyl 4-(4-Isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate

Professional Introduction to Tert-Butyl 4-(4-Isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate (CAS No. 241499-44-5)

Tert-Butyl 4-(4-Isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate, identified by its Chemical Abstracts Service number CAS No. 241499-44-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of tetrahydropyridine derivatives, characterized by its complex aromatic and heterocyclic structure. The presence of both tert-butyl and isopropylanilino substituents contributes to its unique chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of Tert-butyl 4-(4-isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate encompasses a tetrahydro-1(2H)-pyridine core, which is a well-documented scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The isopropylanilino moiety introduces an aromatic ring system linked to an amine group, enhancing the compound's potential for binding interactions. This architectural feature is particularly relevant in the design of small-molecule inhibitors targeting various therapeutic pathways.

In recent years, there has been a surge in research focused on developing novel tetrahydropyridine derivatives for their pharmacological applications. The tert-butyl group, while primarily serving as a steric hindrance to improve metabolic stability, also contributes to the overall solubility and bioavailability of the compound. These attributes make Tert-butyl 4-(4-isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate an attractive candidate for further optimization in preclinical studies.

One of the most compelling aspects of this compound is its potential in modulating biological processes associated with neurological disorders. Preliminary studies have suggested that derivatives of tetrahydropyridine can interact with neurotransmitter receptors, offering a basis for developing treatments for conditions such as depression, anxiety, and cognitive impairment. The specific arrangement of functional groups in Tert-butyl 4-(4-isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate may confer selectivity for certain receptor subtypes, which is crucial for minimizing side effects.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Heterocycles are known for their diverse biological activities and structural versatility, making them indispensable in the development of new therapeutics. The isopropylanilino group in this compound not only enhances its aromatic character but also provides a site for further chemical modification, allowing researchers to tailor its properties for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify compounds like Tert-butyl 4-(4-isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate that exhibit high affinity for target proteins. These methods leverage molecular docking simulations to predict binding interactions, thereby expediting the drug discovery process. The structural features of this compound make it a promising hit for further validation through experimental assays.

In addition to its pharmacological potential, Tert-butyl 4-(4-isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate has shown promise in preclinical models as a tool compound for studying enzyme mechanisms. Its ability to interact with various biological targets makes it valuable for elucidating pathways involved in diseases such as cancer and inflammatory disorders. By serving as a scaffold for structure-based drug design, this compound could lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles.

The synthesis of complex organic molecules like Tert-butyl 4-(4-isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate requires meticulous attention to reaction conditions and purification techniques. Advances in synthetic methodologies have enabled more efficient routes to these compounds, reducing costs and improving yields. The development of scalable synthetic protocols is essential for transitioning promising candidates into clinical trials.

The role of tert-butyl groups in enhancing metabolic stability has been well-documented in the literature. By incorporating this moiety into the molecule, researchers aim to prolong the half-life of active pharmaceutical ingredients (APIs), thereby improving patient compliance and therapeutic outcomes. This strategy has been successfully applied in various drug classes, including antiviral and anticancer agents.

As research continues to uncover new therapeutic targets, compounds like Tert-butyl 4-(4-isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate will play an increasingly important role in drug discovery pipelines. The integration of interdisciplinary approaches—combining organic chemistry, computational biology, and pharmacology—will be crucial for translating laboratory findings into clinical applications.

In conclusion, Tert-butyl 4-(4-isopropylanilino)tetrahydro-1(2H)-pyridinecarboxylate (CAS No. 241499-44-5) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its suitability as a scaffold for drug development underscores the importance of heterocyclic compounds in addressing unmet medical needs. Continued research into this compound and its derivatives holds promise for the discovery of novel therapeutics that could improve patient care worldwide.